N-(2-Aminoethyl)-6-chloro-5-methylpyridine-3-sulfonamide;hydrochloride

• IUPAC Name: N-(2-aminoethyl)-6-chloro-5-methylpyridine-3-sulfonamide;hydrochloride
• InChI: InChI=1S/C8H12ClN3O2S.ClH/c1-6-4-7(5-11-8(6)9)15(13,14)12-3-2-10;/h4-5,12H,2-3,10H2,1H3;1H
• InChI Key: WPDSXXFPCUHDQP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CN=C1Cl)S(=O)(=O)NCCN.Cl
• Molecular Formula: C8H13Cl2N3O2S
• Molecular Weight: 286.18 g/mol

Description

Amines, such as N-(2-Aminoethyl)-6-chloro-5-methylpyridine-3-sulfonamide;hydrochloride, are derivatives of ammonia in which one or more of the hydrogen atoms are replaced by hydrocarbon groups. They are classified as primary, secondary, or tertiary depending on the number of hydrocarbon groups attached to the nitrogen atom.

Synthesis Analysis

While specific synthesis methods for this compound were not found, amines can be synthesized through various methods. For instance, N-(2-aminoethyl)-3-aminopropyltrimethoxysilane can be synthesized through the condensation reaction with compounds containing carbonyl groups.

Molecular Structure Analysis

The molecular structure of amines involves a nitrogen atom bonded to hydrogen atoms or hydrocarbon groups. The exact structure of N-(2-Aminoethyl)-6-chloro-5-methylpyridine-3-sulfonamide;hydrochloride would depend on the specific arrangement and bonding of these atoms.

Chemical Reactions Analysis

Amines can participate in a variety of chemical reactions. For example, N-(2-aminoethyl)-1,8-naphthalimide-functionalized gold nanoclusters can be used for the determination of alkaline phosphatase using digital image analysis.

Physical And Chemical Properties Analysis

The physical and chemical properties of amines depend on their specific structure. For example, N-(2-Aminoethyl)-1-aziridineethanamine is considered hazardous by the 2012 OSHA Hazard Communication Standard.

Mechanism of Action

The mechanism of action of amines can vary widely depending on their structure and the context in which they are used. For instance, N-(2-Aminoethyl)-1-aziridineethanamine is an experimental ACE2 inhibitor for the treatment of cardiovascular disease and Severe Acute Respiratory Syndrome.

Safety and Hazards

Amines can pose various safety hazards. For instance, N-(2-Aminoethyl)acetamide can cause severe skin burns and eye damage, and may cause respiratory irritation. It’s important to handle such chemicals with appropriate safety measures.

Future Directions

The future directions for research and application of amines are vast and depend on their specific properties and potential uses. For instance, amines like N-(2-Aminoethyl)-1-aziridineethanamine are being explored for their potential use in treating diseases like cardiovascular disease and Severe Acute Respiratory Syndrome.